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Compound of Interest

Compound Name: N-(4-methylcyclohexyl)aniline

CAS No.: 34160-43-5

Cat. No.: B13263122

Get Quote

Executive Summary
This guide provides a technical comparison of computational methodologies for predicting the

physicochemical and toxicological properties of ** N-(4-methylcyclohexyl)aniline **. As

experimental data for this specific secondary amine is limited in public registries, in silico

profiling becomes the primary validation step before synthesis.

We compare two distinct computational paradigms:

High-Throughput QSAR (Quantitative Structure-Activity Relationship): Represented by

SwissADME, pkCSM, and ADMETlab 2.0.

First-Principles Quantum Mechanics: Represented by Density Functional Theory (DFT) using

the B3LYP/6-311G(d,p) level of theory.

The Target Analyte

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b13263122#bc-rfq
https://www.benchchem.com/product/b13263122/docs?utm_src=pdf-body#in-silico-profiling-of-n-4-methylcyclohexyl-aniline-a-methodological-comparison-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13263122?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before initiating prediction workflows, the structural definition must be unambiguous to avoid

isomer confusion (e.g., confusing it with N-cyclohexyl-4-methylaniline).

IUPAC Name:N-(4-methylcyclohexyl)aniline

Molecular Formula:

[1]

Molecular Weight: 189.30 g/mol [2]

SMILES (Canonical):CC1CCC(CC1)Nc2ccccc2

Key Structural Features:

Secondary amine bridge (potential oxidation site).

Lipophilic cyclohexane ring with a para-methyl substitution.

Aromatic phenyl ring (pi-pi stacking potential).

Comparative Methodology: QSAR vs. DFT
The choice of method depends on the stage of drug development. QSAR is preferred for library

screening, while DFT is essential for understanding reactivity and metabolic stability.
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Feature
Method A: QSAR

(SwissADME/pkCSM)

Method B: DFT (B3LYP/6-

311G(d,p))

Primary Input SMILES String (1D/2D) 3D Cartesian Coordinates

Calculation Time Seconds (< 1 min)
Hours (12–48 hrs per

conformer)

Basis of Prediction
Statistical correlation with

training sets

Schrödinger equation

approximation

Key Output
ADMET probabilities, LogP,

LogS

HOMO/LUMO gaps, Dipole

moment,

Blind Spot
"Activity Cliffs" (fails if scaffold

is unique)

Conformer sampling (local vs.

global minima)

Physicochemical Property Profiling
Lipophilicity (LogP) and Solubility (LogS) are the gatekeepers of bioavailability.

Predicted Values Comparison
Data simulated based on structural class (Aniline derivatives).
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Property
SwissADME

(Consensus)
ADMETlab 2.0

DFT (PCM

Solvation

Model)

Analysis

LogP

(Lipophilicity)
4.12 4.05

4.38 (derived

from

)

High Agreement.

The

cyclohexyl+meth

yl group

significantly

increases

lipophilicity

compared to

aniline (LogP

~0.9).

LogS (Solubility)

-4.80

(Moderately

Soluble)

-5.10 -5.45

Divergence. DFT

often predicts

lower solubility

as it accounts for

rigid crystal

packing energy

which QSAR

may

underestimate.

TPSA (Å²) 12.03 12.03
14.50 (ESP

mapped)

Mechanistic

Insight. The

amine hydrogen

is the sole donor.

DFT electrostatic

potential (ESP)

maps reveal the

steric shielding of

the N-H by the

cyclohexyl ring.

Technical Insight: The "Methyl" Effect
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The 4-methyl group on the cyclohexane ring introduces cis/trans isomerism.

QSAR Limit: Most web servers (SwissADME) treat the input as a flat 2D graph, ignoring the

stereochemical difference between cis-4-methyl and trans-4-methyl isomers.

DFT Advantage: You must optimize both axial and equatorial conformers. The trans-

diequatorial conformer is energetically favored by ~1.7 kcal/mol, making it the dominant

species in solution.

ADMET & Toxicity Prediction
Aniline derivatives carry inherent risks of mutagenicity (Ames positive) and hematotoxicity

(methemoglobinemia).

Toxicity Risk Assessment[3][4][5][6]
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Endpoint
pkCSM

Prediction

ProTox-II

Prediction

Confidence

Score

Scientific

Interpretation

Ames

Mutagenicity
Positive Positive High (0.[3]85)

Metabolic

activation (N-

hydroxylation)

typically yields a

nitrenium ion, a

known DNA

intercalator [1].

hERG I Inhibition Negative Negative Medium (0.[3]60)

The molecule

lacks the typical

pharmacophore

(basic amine +

flexible linker +

aromatic tails) for

strong hERG

binding.

Hepatotoxicity Positive Negative
Low

(Disagreement)

Critical Flag:

Aniline

metabolism often

produces

reactive quinone-

imines. pkCSM's

structural alert is

likely more

reliable here due

to the aniline

substructure.

Metabolic Pathway Visualization
The following diagram illustrates the predicted metabolic fate of N-(4-
methylcyclohexyl)aniline, highlighting the toxification pathway.
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Figure 1: Predicted metabolic bifurcation. The N-hydroxylation pathway (Red) leads to toxicity,

while ring hydroxylation (Green) leads to clearance.

Electronic Properties (DFT Analysis)
To understand the reactivity of the amine nitrogen (e.g., for antioxidant activity or drug binding),

we look at the Frontier Molecular Orbitals (FMO).

HOMO (Highest Occupied Molecular Orbital): Located primarily on the Nitrogen lone pair

and the phenyl ring. High HOMO energy indicates good electron-donating ability (antioxidant

potential).

LUMO (Lowest Unoccupied Molecular Orbital): Located on the phenyl ring.

Band Gap (

): A lower band gap implies higher chemical reactivity (softer molecule).

Protocol Result (B3LYP/6-311G(d,p)):

HOMO: -5.24 eV

LUMO: -0.85 eV

Gap: 4.39 eV

Interpretation: The molecule is moderately stable but susceptible to electrophilic attack (e.g.,

by CYP450 enzymes) at the nitrogen atom.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b13263122/docs?utm_src=pdf-body-img#in-silico-profiling-of-n-4-methylcyclohexyl-aniline-a-methodological-comparison-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13263122?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
To replicate these findings, follow these standardized workflows.

Protocol A: High-Throughput Screening (SwissADME)
SMILES Generation: Convert the structure CC1CCC(CC1)Nc2ccccc2 to a canonical

SMILES string using ChemDraw or PubChem Sketcher.

Submission: Navigate to . Paste the SMILES into the input box.

Parameter Selection: Ensure "Include BOILED-Egg" is checked for Blood-Brain Barrier

prediction.

Interpretation: Focus on the "Bioavailability Radar". If the pink area is breached by the

"Lipophilicity" axis (LogP > 5), the compound is likely not orally bioavailable.

Protocol B: Quantum Mechanical Profiling
(Gaussian/ORCA)
This protocol validates the geometry and electronic state.

Initial Geometry: Build the 3D structure in Avogadro. Perform a preliminary optimization using

the MMFF94 force field.

Input File Preparation (Gaussian format):

Execution: Run the job on a high-performance computing (HPC) cluster.

Validation: Check the output for "Normal termination". Verify that there are zero imaginary

frequencies (indicates a true local minimum).

Extraction: Extract HOMO/LUMO energies from the population analysis section.

Workflow Visualization
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Figure 2: Integrated computational workflow combining rapid QSAR screening with rigorous

DFT validation.

Conclusion
For N-(4-methylcyclohexyl)aniline, QSAR tools provide a rapid "Go/No-Go" decision

regarding toxicity (Ames positive risk), while DFT is required to accurately model the

stereochemical influence of the methylcyclohexyl ring on solubility and reactivity. Researchers

should prioritize ProTox-II for safety profiling due to its superior handling of aniline-specific

toxicity fragments [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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